Cas no 1807936-49-7 (trans-3-(3-bromo-4-fluoro-phenyl)cyclobutanamine)

• Product Name: trans-3-(3-bromo-4-fluoro-phenyl)cyclobutanamine
• CAS No: 1807936-49-7
• MF: C₁₀H₁₁BrFN
• MW: 244.103445291519
• MDL: MFCD28145348
• CID: 4618946
• PubChem ID: 52333037
• Update Time: 2025-06-08

trans-3-(3-bromo-4-fluoro-phenyl)cyclobutanamine Chemical and Physical Properties

Names and Identifiers

• Cyclobutanamine, 3-(3-bromo-4-fluorophenyl)-, trans-
• trans-3-(3-bromo-4-fluoro-phenyl)cyclobutanamine

• MDL： MFCD28145348
• Inchi： 1S/C10H11BrFN/c11-9-5-6(1-2-10(9)12)7-3-8(13)4-7/h1-2,5,7-8H,3-4,13H2/t7-,8-
• InChI Key： XRDMAGBKLUFYSN-ZKCHVHJHSA-N
• SMILES： [C@@H]1(N)C[C@@H](C2=CC=C(F)C(Br)=C2)C1

Additional information on trans-3-(3-bromo-4-fluoro-phenyl)cyclobutanamine

Introduction to trans-3-(3-bromo-4-fluoro-phenyl)cyclobutanamine (CAS No. 1807936-49-7)

trans-3-(3-bromo-4-fluoro-phenyl)cyclobutanamine, identified by its Chemical Abstracts Service (CAS) number CAS No. 1807936-49-7, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This bicyclic amine derivative exhibits a unique structural configuration that has garnered considerable attention from the scientific community due to its potential applications in drug development and synthetic organic chemistry.

The molecular structure of trans-3-(3-bromo-4-fluoro-phenyl)cyclobutanamine consists of a cyclobutane ring substituted with a phenyl group that bears both bromine and fluorine atoms at specific positions. This substitution pattern imparts distinct electronic and steric properties to the molecule, making it a valuable scaffold for designing novel bioactive compounds. The presence of both bromine and fluorine atoms also enhances the reactivity of the compound, allowing for further functionalization and derivatization in synthetic protocols.

In recent years, there has been growing interest in exploring the pharmacological properties of cyclobutanamine derivatives. The rigid three-membered ring in the structure of trans-3-(3-bromo-4-fluoro-phenyl)cyclobutanamine contributes to its stability and bioavailability, which are critical factors in drug design. Additionally, the aromatic ring with bromine and fluorine substituents can interact with biological targets in a manner that is distinct from other aromatic compounds, potentially leading to new therapeutic interventions.

One of the most compelling aspects of trans-3-(3-bromo-4-fluoro-phenyl)cyclobutanamine is its utility as a building block in medicinal chemistry. Researchers have leveraged its structural features to develop inhibitors targeting various enzymes and receptors involved in disease pathways. For instance, studies have shown that derivatives of this compound exhibit inhibitory activity against enzymes such as kinases and proteases, which are implicated in cancer and inflammatory diseases. The fluorine atom, in particular, has been shown to enhance binding affinity and metabolic stability, making it an attractive moiety for drug design.

The synthesis of trans-3-(3-bromo-4-fluoro-phenyl)cyclobutanamine presents an interesting challenge due to the need to maintain the stereochemistry of the cyclobutane ring while introducing the bromo and fluoro substituents at precise positions. Advanced synthetic methodologies, including transition metal-catalyzed cross-coupling reactions and ring-closing metathesis, have been employed to achieve this goal. These techniques allow for high selectivity and yield, making the compound more accessible for further research and development.

In academic research, trans-3-(3-bromo-4-fluoro-phenyl)cyclobutanamine has been used as a precursor in the development of novel heterocyclic compounds. Heterocycles are known for their broad spectrum of biological activities and are frequently incorporated into drug molecules. By modifying the substituents on the phenyl ring or introducing additional rings, researchers can generate a diverse library of compounds with tailored pharmacological properties. This flexibility makes CAS No. 1807936-49-7 a valuable asset in synthetic chemistry.

The potential applications of trans-3-(3-bromo-4-fluoro-phenyl)cyclobutanamine extend beyond academic research into industrial settings. Pharmaceutical companies are increasingly interested in leveraging such compounds for drug discovery programs due to their structural complexity and predicted bioactivity. The ability to fine-tune the properties of these molecules through chemical modification offers a pathway to develop next-generation therapeutics that address unmet medical needs.

Evaluation studies have begun to explore the pharmacokinetic profiles of derivatives derived from CAS No. 1807936-49-7. Understanding how these compounds are absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing their suitability as drug candidates. Preliminary data suggest that cyclobutanamine derivatives exhibit promising pharmacokinetic properties, including good oral bioavailability and moderate metabolic clearance rates.

The role of computational chemistry in studying trans-3-(3-bromo-4-fluoro-phenyl)cyclobutanamine cannot be overstated. Molecular modeling techniques have enabled researchers to predict how these compounds interact with biological targets at an atomic level. This approach has accelerated the discovery process by allowing virtual screening of large libraries of potential drug candidates before experimental synthesis is undertaken.

The future direction of research on CAS No. 1807936-49-7 lies in expanding its applications into new therapeutic areas. By collaborating with biologists and clinicians, chemists can identify novel targets for which this compound or its derivatives may offer solutions. Additionally, advancements in synthetic methodologies will continue to enhance access to these valuable scaffolds, fostering innovation across multiple disciplines.